Cas no 921797-84-4 (N-(3-bromophenyl)-2-(5-chlorothiophen-2-yl)acetamide)

• Product Name: N-(3-bromophenyl)-2-(5-chlorothiophen-2-yl)acetamide
• CAS No: 921797-84-4
• MF: C₁₂H₉BrClNOS
• MW: 330.62795996666
• CID: 5833544
• PubChem ID: 41340568
• Update Time: 2025-05-22

N-(3-bromophenyl)-2-(5-chlorothiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetamide, N-(3-bromophenyl)-5-chloro-
• AKOS024630939
• 921797-84-4
• N-(3-bromophenyl)-2-(5-chlorothiophen-2-yl)acetamide
• F2245-0859

• Inchi： 1S/C12H9BrClNOS/c13-8-2-1-3-9(6-8)15-12(16)7-10-4-5-11(14)17-10/h1-6H,7H2,(H,15,16)
• InChI Key： ONSFVXXNOJPPPZ-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=CC=CC(Br)=C2)=O)SC(Cl)=CC=1

Computed Properties

• Exact Mass: 328.92768g/mol
• Monoisotopic Mass: 328.92768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• Density: 1.646±0.06 g/cm3(Predicted)
• Boiling Point: 483.9±45.0 °C(Predicted)
• pka: 13.17±0.70(Predicted)

Additional information on N-(3-bromophenyl)-2-(5-chlorothiophen-2-yl)acetamide

Research Briefing on N-(3-bromophenyl)-2-(5-chlorothiophen-2-yl)acetamide (CAS: 921797-84-4)

N-(3-bromophenyl)-2-(5-chlorothiophen-2-yl)acetamide (CAS: 921797-84-4) is a synthetic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its bromophenyl and chlorothiophene moieties, has been investigated for its potential pharmacological properties, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have explored its synthesis, structural characterization, and biological activity, positioning it as a promising candidate for further drug development.

The synthesis of N-(3-bromophenyl)-2-(5-chlorothiophen-2-yl)acetamide involves a multi-step process, starting with the acylation of 5-chlorothiophene-2-carboxylic acid followed by coupling with 3-bromoaniline. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. Researchers have noted its stability under physiological conditions, which is a critical factor for its potential therapeutic applications.

In vitro studies have demonstrated that N-(3-bromophenyl)-2-(5-chlorothiophen-2-yl)acetamide exhibits notable inhibitory effects on specific enzymes, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These findings suggest its potential utility in treating inflammatory diseases and neurological disorders. Additionally, molecular docking simulations have revealed strong binding affinities with target proteins, further supporting its role as a bioactive molecule.

Recent preclinical evaluations have focused on the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary results indicate favorable oral bioavailability and a moderate half-life, which are encouraging for further development. However, challenges such as potential off-target effects and metabolic stability require additional investigation to optimize its therapeutic index.

In conclusion, N-(3-bromophenyl)-2-(5-chlorothiophen-2-yl)acetamide represents a promising scaffold for drug discovery, with demonstrated biological activity and manageable pharmacokinetics. Future research should prioritize in vivo efficacy studies and toxicity assessments to fully elucidate its therapeutic potential. Collaborative efforts between academic and industrial researchers will be essential to advance this compound through the drug development pipeline.